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Compound of Interest

Compound Name: Titanium-51

Cat. No.: B1261371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Titanium-51 (⁵¹Ti) is a short-lived radioisotope with a half-life of 5.76 minutes that decays via

beta emission, with associated gamma radiation.[1][2][3][4][5] Due to its high-energy beta

particles and accompanying gamma rays, appropriate shielding is crucial to ensure the safety

of personnel during its handling in research and drug development applications. These

application notes provide detailed information on the shielding requirements for ⁵¹Ti, along with

protocols for its safe handling.

Radiological Data for Titanium-51
A thorough understanding of the decay characteristics of Titanium-51 is fundamental to

establishing effective shielding protocols. The primary emissions of concern are high-energy

beta particles and multiple gamma rays.
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Parameter Value Reference

Half-life (T½) 5.76 minutes [1][2][3]

Decay Mode 100% Beta minus (β⁻) [1][4][6]

Maximum Beta Energy

(Eβmax)
2.47 MeV [1][4]

Daughter Nuclide Vanadium-51 (⁵¹V) [1][4][6]

Gamma Emissions:

Gamma Energy Intensity Reference

320.076 keV 93.1% [7]

608.55 keV 1.18% [7]

928.63 keV 6.9% [7]

Shielding Principles for High-Energy Beta Emitters
The high-energy beta particles emitted by Titanium-51 necessitate a dual-layered shielding

approach to effectively stop the primary beta radiation and the secondary radiation

(Bremsstrahlung X-rays) it produces.

Primary Shielding (Low-Z Material): The primary goal is to stop the beta particles. This

should be done with a low atomic number (low-Z) material to minimize the production of

Bremsstrahlung X-rays, which are a form of electromagnetic radiation generated when

charged particles decelerate in a material.[8] Suitable low-Z materials include acrylic (often

referred to by the trade name Plexiglas) and aluminum.[8][9]

Secondary Shielding (High-Z Material): The secondary shielding is designed to attenuate the

gamma rays emitted from the decay of ⁵¹Ti and the Bremsstrahlung X-rays produced in the

primary shield. High atomic number (high-Z) materials, such as lead, are effective for this

purpose due to their high density and electron density.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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